molecular formula C22H39NO9 B1266335 Hexetylamine citrate CAS No. 14601-95-7

Hexetylamine citrate

Cat. No. B1266335
CAS RN: 14601-95-7
M. Wt: 461.5 g/mol
InChI Key: FSDBTUMIKFVKQC-UHFFFAOYSA-N
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Description

Synthesis Analysis

The industrial preparation of hexylamine often involves the reaction of hexyl chloride with ammonia, yielding hexylamine and ammonium chloride . This process is facilitated under high pressure and elevated temperature conditions. It is also possible to synthesize hexylamine by reacting hexanol with ammonia under similar conditions .

Safety And Hazards

Hexylamine is corrosive, irritant, sensitizer, and mildly toxic . It is considered harmful if swallowed or inhaled, and can cause skin and eye irritation . Therefore, protective equipment and adequate ventilation are essential when working with this compound .

Future Directions

The demand for hexylamine is expected to grow in the future due to its diverse applications, especially in industries such as agriculture, pharmaceuticals, and surfactants . Future research may reveal additional uses for this compound, further expanding its market .

properties

IUPAC Name

2-(diethylamino)ethyl 2-cyclohexylbutanoate;2-hydroxypropane-1,2,3-tricarboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H31NO2.C6H8O7/c1-4-15(14-10-8-7-9-11-14)16(18)19-13-12-17(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h14-15H,4-13H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSDBTUMIKFVKQC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1CCCCC1)C(=O)OCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H39NO9
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

461.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Hexetylamine citrate

CAS RN

14601-95-7
Record name Cyclohexaneacetic acid, α-ethyl-, 2-(diethylamino)ethyl ester, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
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Record name Hexetylamine citrate
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Record name NSC81271
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Record name 2-DIETHYLAMINOETHYL 2-CYCLOHEXYLBUTYRATE CITRATE
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Record name HEXETYLAMINE CITRATE
Source FDA Global Substance Registration System (GSRS)
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